Cas no 916890-60-3 ((1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid)

• Product Name: (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid
• CAS No: 916890-60-3
• MF: C₈H₁₃BN₂O₃
• MW: 196.011421918869
• MDL: MFCD08667856
• CID: 1037131
• PubChem ID: 55253760
• Update Time: 2025-11-02

(1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid
• 1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-PYRAZOL-3-YLBORONIC ACID
• AKOS006288760
• DTXSID30716985
• [1-(Oxan-2-yl)-1H-pyrazol-3-yl]boronic acid
• 1-(Tetrahydro-pyran-2-yl)-1H-Pyrazol-3-yl-boronic acid
• [1-(oxan-2-yl)pyrazol-3-yl]boronic acid
• SCHEMBL5111598
• (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronicacid
• 916890-60-3
• SNNIMJJQYZQRCA-UHFFFAOYSA-N
• CS-0127594
• DB-344464
• G82911

• MDL： MFCD08667856
• Inchi： 1S/C8H13BN2O3/c12-9(13)7-4-5-11(10-7)8-3-1-2-6-14-8/h4-5,8,12-13H,1-3,6H2
• InChI Key： SNNIMJJQYZQRCA-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C=CC(B(O)O)=N1

Computed Properties

• Exact Mass: 196.1019224g/mol
• Monoisotopic Mass: 196.1019224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid

Recent Advances in the Application of (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid (CAS: 916890-60-3) in Chemical Biology and Drug Discovery

The boronic acid derivative (1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazol-3-yl)boronic acid (CAS: 916890-60-3) has emerged as a significant compound in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. Recent studies have highlighted its potential as a key building block in the synthesis of bioactive molecules and as a crucial component in Suzuki-Miyaura cross-coupling reactions, which are fundamental to modern drug discovery.

Structural analysis reveals that the tetrahydropyran (THP) protecting group in this compound enhances its stability while maintaining the reactivity of the boronic acid moiety. This characteristic makes it particularly valuable for multi-step synthetic routes where protecting group strategies are essential. The pyrazole ring system contributes to the compound's ability to form stable complexes with various biological targets, including enzymes and receptors involved in disease pathways.

In recent medicinal chemistry applications, researchers have utilized 916890-60-3 as a precursor for developing kinase inhibitors, particularly targeting cancer-related kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating selective inhibitors for Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of B-cell malignancies. The compound's boronic acid group was found to form reversible covalent bonds with the target enzyme, enhancing both potency and selectivity.

Another significant application area has been in proteolysis-targeting chimeras (PROTACs) development. The boronic acid functionality serves as an ideal warhead for targeting ubiquitin-proteasome system components. Recent work published in ACS Chemical Biology (2024) showcased how derivatives of 916890-60-3 could be incorporated into PROTAC molecules designed to degrade oncogenic proteins, opening new avenues for targeted protein degradation therapies.

The compound's utility extends to materials science applications as well. Researchers have recently explored its use in creating novel boron-containing polymers with potential biomedical applications. A 2024 Nature Materials publication reported the development of stimuli-responsive hydrogels incorporating 916890-60-3 derivatives, demonstrating pH-dependent drug release properties suitable for controlled drug delivery systems.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of incorporating 916890-60-3 into complex molecular architectures. A 2023 Organic Letters paper described a novel one-pot procedure for its coupling with various aryl halides, significantly reducing reaction times and improving yields compared to traditional methods. These process improvements are particularly valuable for scaling up production in pharmaceutical manufacturing.

Ongoing research continues to explore the full potential of this versatile building block. Current investigations focus on expanding its applications in bioconjugation chemistry, where its selective reactivity with diols could enable new strategies for antibody-drug conjugate development. As the understanding of boronic acid chemistry in biological systems grows, 916890-60-3 is poised to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.